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Compound of Interest

Compound Name: QM-FN-SO3

Cat. No.: B12385852 Get Quote

Essential Safety and Handling Guide for QM-FN-SO3
This document provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with QM-FN-SO3. As a specific Safety

Data Sheet (SDS) for this compound is not readily available, the following procedures are

based on established best practices for handling similar sulfonyl-containing chemical

compounds in a laboratory setting.

Chemical and Physical Properties
A summary of key physical and chemical properties for QM-FN-SO3 is provided below. This

information is crucial for understanding its behavior and potential hazards.
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Property Value Source

Chemical Name

Sodium 3-(4-

(Dicyanomethylene)-2-(2-(5-(4-

(dimethylamino)phenyl)thiophe

n-2-yl)vinyl)quinolin-1(4H)-

yl)propane-1-sulfonate

CAS Number 2316820-94-5

Molecular Formula C₂₉H₂₅N₄O₃S₂.Na

Molecular Weight 564.65 g/mol

Physical State Solid [1]

Solubility
Soluble to 50 mM in DMSO

and to 20 mM in water

Storage Store at -20°C

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personal safety when handling QM-FN-
SO3. The following table outlines the recommended PPE based on general laboratory safety

standards for handling potentially hazardous solid chemicals.
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Body Part Recommended PPE Specifications

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for operations with a

high risk of splashing.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hands
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves prior to use and

dispose of them properly after

handling.

Body

Laboratory coat or a

disposable chemical-resistant

coverall.

Should be worn at all times in

the laboratory.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated.

Use in a well-ventilated area,

preferably within a chemical

fume hood.

Feet Closed-toe shoes.
Shoes must cover the entire

foot.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of QM-FN-SO3:

Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Cover the work surface with absorbent, plastic-backed paper to contain any spills.

Have all necessary equipment and reagents ready before starting the experiment.

Handling:
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Don all required PPE as outlined in the table above.

Carefully weigh and transfer the solid compound, avoiding the generation of dust.

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Keep all containers with the chemical tightly closed when not in use.

Post-Handling:

Decontaminate all equipment and work surfaces after use.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing QM-FN-SO3 must be treated as hazardous waste.

Waste Segregation: Do not mix this waste with other waste streams. Collect all solid and

liquid waste in separate, clearly labeled, and sealed containers.

Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical

name: "QM-FN-SO3".

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.

Experimental Workflow and Safety Decision Making
The following diagrams illustrate the logical workflow for selecting appropriate PPE and the

subsequent disposal plan for contaminated materials.
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Hazard Assessment

PPE Selection

Action

Start: Handling QM-FN-SO3

Potential for dust or aerosol generation?

Potential for splash?

No

Add Respirator

Yes

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat
- Closed-toe Shoes

No

Add Face Shield

Yes

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling QM-FN-SO3.
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Waste Generation

Disposal Procedure

Final Disposal

Experiment Complete

Identify Waste Types:
- Contaminated PPE
- Empty Containers
- Chemical Residue
- Unused Product

Segregate Waste

Use Labeled, Sealed,
Chemically Resistant Containers

Store in Designated
Secure Area

Dispose via Licensed
Hazardous Waste Company

Click to download full resolution via product page

Caption: Disposal plan for QM-FN-SO3 contaminated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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